Cas no 3303-28-4 (3-amino-2-Pyridinecarboxylic acid hydrazide)
3303-28-4 structure
Product Name:3-amino-2-Pyridinecarboxylic acid hydrazide
CAS No:3303-28-4
MF:C6H8N4O
MW:152.153920173645
CID:917522
PubChem ID:45117006
Update Time:2025-04-19
3-amino-2-Pyridinecarboxylic acid hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-Pyridinecarboxylic acid hydrazide
- 2-Pyridinecarboxylicacid,3-amino-,hydrazide(9CI)
- 3-aminopyridine-2-carbohydrazide
- 2-Pyridinecarboxylic acid,3-amino-,hydrazide
- 3-Amino-picolinsaeure-hydrazid
- 3-Amino-pyridin-2-carbonsaeure-hydrazid
- 3-Aminopyridin-2-carboxysaeurehydrazid
- 3-amino-pyridine-2-carboxylic acid hydrazide
- 3-aminopicolinohydrazide
- DTXSID30668536
- 3303-28-4
-
- Inchi: 1S/C6H8N4O/c7-4-2-1-3-9-5(4)6(11)10-8/h1-3H,7-8H2,(H,10,11)
- InChI Key: LSJIEYHLDAINEC-UHFFFAOYSA-N
- SMILES: O=C(C1C(=CC=CN=1)N)NN
Computed Properties
- Exact Mass: 152.07000
- Monoisotopic Mass: 152.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 94.03000
- LogP: 0.93970
3-amino-2-Pyridinecarboxylic acid hydrazide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-amino-2-Pyridinecarboxylic acid hydrazide Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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